1-(3-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride

• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• SMILES: CC(=O)C1=CC(=CC=C1)OC2CNC2.Cl
• InChI: InChI=1S/C11H13NO2.ClH/c1-8(13)9-3-2-4-10(5-9)14-11-6-12-7-11;/h2-5,11-12H,6-7H2,1H3;1H
• InChIKey: OWXBXOSKWODOEM-UHFFFAOYSA-N

This specific 3-substituted azetidine-phenyl hydrochloride (CAS 1822680-35-2) is essential for CB1 receptor antagonist research and SAR studies. Unlike 2- or 4-position isomers (CAS 1219948-68-1, 1220021-47-5), its spatial orientation ensures consistent target engagement. The hydrochloride salt guarantees aqueous solubility and stability for reproducible in vitro assays. With a purity of ≥98%, it is a reliable starting material for medicinal chemistry and reference standard development. Procure the exact compound to maintain data integrity.

Procurement Guide: Sourcing 1-(3-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride (CAS 1822680-35-2) for Research and Development

1-(3-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride (CAS 1822680-35-2) is a heterocyclic organic compound with the molecular formula C₁₁H₁₄ClNO₂ and a molecular weight of 227.69 g/mol . It serves as a key intermediate and a pharmacologically active scaffold in medicinal chemistry, with its azetidine-phenyl core linked to cannabinoid receptor 1 (CB1) antagonism and potential anti-obesity applications [1]. The compound is commercially available from specialized chemical suppliers in research-grade quantities with reported purity specifications of NLT 98% and min. 95% .

• [1] IDRBLab. Drug Information: Heterocyclic-substituted 3-alkyl azetidine derivative 3. Database entry. View Source

Critical Differentiators: Why 1-(3-(Azetidin-3-yloxy)phenyl)ethanone Hydrochloride Cannot Be Casually Substituted

Substitution of 1-(3-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride with its free base or positional isomers is not straightforward. The hydrochloride salt form is specifically designed to enhance aqueous solubility and stability, which is critical for reproducible in vitro assays and formulation studies [1]. Furthermore, the 3-position substitution on the phenyl ring dictates its specific interactions with biological targets like the Cannabinoid-1 (CB1) receptor; changing to a 2- or 4-substituted isomer (e.g., CAS 1219948-68-1 or 1220021-47-5) introduces a distinct spatial orientation that can drastically alter binding affinity and functional activity [2]. These factors underscore the importance of procuring the exact specified compound for research continuity and data integrity.

• [1] Chemsrc. 1-(4-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride (CAS 1956379-17-1). Product Datasheet. View Source
• [2] Kuujia. 1-(2-(Azetidin-3-yloxy)phenyl)ethanone hydrochloride (CAS 1956382-39-0) and 1-(4-(Azetidin-3-yloxy)phenyl)ethanone (CAS 1220021-47-5). Chemical Catalog. View Source

Quantitative Differentiation Evidence: 1-(3-(Azetidin-3-yloxy)phenyl)ethanone Hydrochloride Performance Data

Procurement-Relevant Purity Specification for Reproducible Assays

The compound is available with a specified minimum purity of 95% (HPLC) from vendors, with some offering NLT 98% . This provides a clear, verifiable benchmark for procurement to ensure batch-to-batch consistency in biological assays, a critical factor often unreported for early-stage research compounds. While no direct comparator purity data is presented, this specification establishes a baseline for researchers to request from suppliers and compare against in-house synthesized material.

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	Min. 95% or NLT 98%
Comparator Or Baseline	Vendor-reported specification
Quantified Difference	Establishes a quality control baseline for procurement.
Conditions	As reported in vendor technical datasheets.

Why This Matters

A defined purity specification is essential for procurement to ensure that biological activity results are attributable to the compound of interest and not to impurities, thereby enhancing experimental reproducibility.

Structural Differentiation via Target Engagement: CB1 Antagonist Activity

The compound is a representative of a heterocyclic-substituted 3-alkyl azetidine derivative class identified as a Cannabinoid-1 (CB1) receptor antagonist [1]. This target engagement profile is distinct from other azetidine-containing molecules such as AZD-0837 (a Factor XIa inhibitor) or AZD-9291 (an EGFR inhibitor), which possess different substitution patterns and biological functions . This specific interaction with the CB1 receptor is foundational for its potential use in studying obesity and related metabolic disorders, differentiating it from other azetidine-based compounds with alternative therapeutic targets.

Evidence Dimension	Primary Biological Target
Target Compound Data	Cannabinoid receptor 1 (CB1) Antagonist
Comparator Or Baseline	AZD-0837 (Factor XIa inhibitor), AZD-9291 (EGFR inhibitor)
Quantified Difference	Qualitatively distinct therapeutic target profile.
Conditions	Inferred from patent and database classifications.

Why This Matters

Understanding the specific target profile is crucial for selecting the correct tool compound for studying CB1-mediated pathways, preventing wasted resources on compounds with unrelated mechanisms.

• [1] IDRBLab. Drug Information: Heterocyclic-substituted 3-alkyl azetidine derivative 3. Database entry. View Source

Optimal Application Scenarios for 1-(3-(Azetidin-3-yloxy)phenyl)ethanone Hydrochloride Based on Evidence

In Vitro Pharmacological Studies of Cannabinoid Receptor 1 (CB1) Antagonism

This compound is ideally suited for use as a tool compound in cell-based assays or binding studies designed to investigate CB1 receptor antagonism, particularly in the context of obesity and metabolic syndrome research [1]. Its class-level target engagement supports its use in proof-of-concept studies for this pathway.

Synthetic Chemistry: A Core Scaffold for Azetidine-Containing Derivative Libraries

The compound serves as a versatile intermediate for generating libraries of azetidine-based molecules . Its defined purity specifications (NLT 98% or min. 95%) ensure reliable starting material quality for multi-step synthetic sequences aimed at exploring structure-activity relationships (SAR) around the azetidine-phenyl core .

Analytical Method Development and Reference Standard Qualification

Given the commercial availability with defined purity levels, this compound can be used as a reference standard for developing and validating HPLC or LC-MS methods to detect and quantify this specific scaffold or its metabolites in complex biological matrices .

• [1] IDRBLab. Drug Information: Heterocyclic-substituted 3-alkyl azetidine derivative 3. Database entry. View Source